Cas no 893738-60-8 (2-(3-Trifluoromethylphenyl)phenol)

• Product Name: 2-(3-Trifluoromethylphenyl)phenol
• CAS No: 893738-60-8
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• MDL: MFCD06802853
• CID: 2811717
• Update Time: 2025-05-20

2-(3-Trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-TRIFLUOROMETHYLPHENYL)PHENOL
• 3'-(Trifluoromethyl)[1,1'-biphenyl]-2-ol
• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-ol
• 2-[3-(trifluoromethyl)phenyl]phenol
• BB 0224006
• 2-(3-Trifluoromethylphenyl)phenol

• MDL： MFCD06802853
• Inchi： 1S/C13H9F3O/c14-13(15,16)10-5-3-4-9(8-10)11-6-1-2-7-12(11)17/h1-8,17H
• InChI Key： URNHLNKPWUHBIO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=CC=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on 2-(3-Trifluoromethylphenyl)phenol

Comprehensive Overview of 2-(3-Trifluoromethylphenyl)phenol (CAS No. 893738-60-8): Properties, Applications, and Industry Insights

2-(3-Trifluoromethylphenyl)phenol (CAS No. 893738-60-8) is a specialized organic compound featuring a phenol core substituted with a 3-(trifluoromethyl)phenyl group. This structural configuration imparts unique physicochemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, aligning with modern demands for bioactive molecules in drug discovery.

In recent years, the compound has garnered attention due to its role in developing fluorinated pharmaceuticals, a trending topic in medicinal chemistry. Researchers frequently search for "fluorinated phenol derivatives" or "CAS 893738-60-8 applications" to explore its potential in kinase inhibitors or antimicrobial agents. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further positions it as a versatile building block for heterocyclic synthesis.

From an industrial perspective, 2-(3-Trifluoromethylphenyl)phenol is synthesized via Friedel-Crafts acylation followed by reduction, with yields optimized through catalyst selection. Analytical techniques like HPLC and NMR ensure purity, critical for regulatory compliance in end-use sectors. Environmental concerns around fluorinated compounds have also spurred interest in greener synthesis routes, reflecting broader sustainability trends.

Market analyses highlight growing demand for trifluoromethylated intermediates, driven by expanding agrochemical and electronics sectors. Searches for "high-purity 893738-60-8 suppliers" or "phenol derivatives for OLEDs" underscore its relevance in niche applications. Regulatory frameworks like REACH require rigorous documentation, emphasizing the need for transparent supply chains—a key consideration for procurement specialists.

Future research may explore 2-(3-Trifluoromethylphenyl)phenol's utility in photocatalysis or as a ligand in asymmetric catalysis, areas gaining traction in academic circles. Its thermal stability (decomposition >250°C) also makes it a candidate for high-performance polymers, addressing queries on "heat-resistant aromatic monomers." Collaborative studies between academia and industry could unlock further innovations, solidifying its role in next-generation chemical solutions.